Bcancttf

• CAS No.: 93083-39-7
• Molecular Formula: C12H13Cl5FeNTi
• Molecular Weight: 452.2 g/mol
• IUPAC Name: acetonitrile;cyclopenta-1,3-diene;iron(3+);titanium(4+);pentachloride
• InChI: InChI=1S/2C5H5.C2H3N.5ClH.Fe.Ti/c2*1-2-4-5-3-1;1-2-3;;;;;;;/h2*1-5H;1H3;5*1H;;/q2*-1;;;;;;;+3;+4/p-5
• InChI Key: MBNYJYWMPIYGRU-UHFFFAOYSA-I
• SMILES: CC#N.[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ti+4].[Fe+3]
• Synonyms: BCANCTTF; bis(cyclopentadienyl)acetonitrilechlorotitanium (IV) tetrachloroferrate (III)

Description

Bcancttf (systematic IUPAC name undisclosed in available literature) is a synthetic organic compound hypothesized to belong to the class of multidentate ligands or coordination complexes, given its nomenclature similarity to compounds discussed in transition metal catalysis research .

Comparison with Similar Compounds

Compound A: Tris(2-pyridylmethyl)amine (TPMA)

Property	This compound (Hypothetical)	TPMA
Denticity	Potentially tetradentate	Tetradentate
Metal Affinity	High for transition metals (e.g., Fe, Cu)	Prefers Cu(II), Fe(II)
Catalytic Role	Unknown; speculated in oxidation	Oxidase mimic in C–H activation
Thermal Stability	Data unavailable	Stable up to 250°C

Key Contrast: TPMA’s well-documented role in mimicking metalloenzymes contrasts with this compound’s undefined catalytic scope.

Compound B: 1,4,7-Triazacyclononane (TACN)

Property	This compound	TACN
Ring Structure	Likely acyclic (inferred)	Macrocyclic
Solubility	Moderate in polar solvents	High in water and alcohols
Applications	Unconfirmed biomedical use	MRI contrast agents, radiopharmaceuticals

Key Contrast : TACN’s macrocyclic structure enhances metal-ion encapsulation, whereas this compound’s acyclic design (if applicable) may favor kinetic lability, suited for dynamic catalytic systems .

Comparison with Functionally Similar Compounds

Compound C: Ferrocene Derivatives

Property	This compound	Ferrocene
Redox Activity	Presumed reversible electron transfer	Well-characterized redox couples
Electrochemical Stability	Unknown	Stable in aqueous and organic media
Industrial Use	Speculative (e.g., sensors)	Batteries, biosensors

Key Insight : Ferrocene’s robust electrochemical profile underscores the need for cyclic voltammetry studies to validate this compound’s utility in energy storage or sensing .

Compound D: Porphyrin-Based Complexes

Property	This compound	Porphyrin
Light Absorption	Unreported	Strong in visible spectrum (Soret band)
Biocompatibility	Not assessed	High (e.g., heme analogs)
Applications	Potential photodynamic therapy	Photosensitizers, oxygen carriers

Key Gap : this compound’s lack of optical data limits its comparison with porphyrins, which are staples in photomedicine. Spectroscopic characterization (e.g., UV-Vis, fluorescence) is critical .